Cas no 957060-89-8 ((3-((2-Morpholinoethyl)carbamoyl)phenyl)-boronic acid hydrochloride)

• Product Name: (3-((2-Morpholinoethyl)carbamoyl)phenyl)-boronic acid hydrochloride
• CAS No: 957060-89-8
• MF: C₁₃H₂₀BClN₂O₄
• MW: 314.572902679443
• MDL: MFCD09027255
• CID: 802723
• PubChem ID: 44119393
• Update Time: 2025-06-08

(3-((2-Morpholinoethyl)carbamoyl)phenyl)-boronic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-((2-Morpholinoethyl)carbamoyl)phenyl)boronic acid hydrochloride
• 3-[2-(4-Morpholinyl)ethylcarbamoyl]benzeneboronic acid hydrochloride
• (3-((2-Morpholinoethyl)carbamoyl)phenyl)-boronic acid hydrochloride
• [3-(2-morpholin-4-ylethylcarbamoyl)phenyl]boronic acid,hydrochloride
• 3-(2-Morpholinoethylcarbamoyl)phenylboronic acid, HCl
• Boronic acid,B-[3-[[[2-(4-morpholinyl)ethyl]amino]carbonyl]phenyl]-, hydrochloride (1:1)
• MFCD09027255
• DTXSID40657198
• (3-((2-Morpholinoethyl)carbamoyl)phenyl)boronicacidhydrochloride
• CS-0174193
• (3-{[2-(morpholin-4-yl)ethyl]carbamoyl}phenyl)boronic acid hydrochloride
• BS-22395
• 957060-89-8
• 3-(2-Morpholinoethylcarbamoyl)phenylboronic acid,hcl
• H11660
• AKOS015893623
• (3-((2-MORPHOLINOETHYL)CARBAMOYL)PHENYL)BORONIC ACID, HCL
• 3-(2-Morpholinoethylcarbamoyl)phenylboronic acid hydrochloride
• [3-(2-morpholin-4-ylethylcarbamoyl)phenyl]boronic acid;hydrochloride
• A858915
• (3-{[2-(Morpholin-4-yl)ethyl]carbamoyl}phenyl)boronic acid--hydrogen chloride (1/1)
• 3-[(2-Morpholin-4-ylethyl)carbamoyl]benzeneboronic acid hydrochloride
• 3-{[2-(morpholin-4-yl)ethyl]carbamoyl}phenylboronic acid hydrochloride
• 3-(2-Morpholinoethylcarbamoyl)phenylboronic acid HCl

• MDL： MFCD09027255
• Inchi： 1S/C13H19BN2O4.ClH/c17-13(11-2-1-3-12(10-11)14(18)19)15-4-5-16-6-8-20-9-7-16;/h1-3,10,18-19H,4-9H2,(H,15,17);1H
• InChI Key： QBUJRGQOXYFCFK-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(CCNC(C2C=CC=C(B(O)O)C=2)=O)CC1

Computed Properties

• Exact Mass: 314.12000
• Monoisotopic Mass: 314.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 82A^2

Experimental Properties

• Melting Point: 190-195℃
• Boiling Point: 550.3°Cat760mmHg
• Flash Point: 286.6°C
• Water Partition Coefficient: Insoluble in water. Soluble in organic solvents.
• PSA: 82.03000
• LogP: -0.44080

(3-((2-Morpholinoethyl)carbamoyl)phenyl)-boronic acid hydrochloride Security Information

• Hazardous Material Identification：

Additional information on (3-((2-Morpholinoethyl)carbamoyl)phenyl)-boronic acid hydrochloride

Recent Advances in the Study of (3-((2-Morpholinoethyl)carbamoyl)phenyl)-boronic acid hydrochloride (CAS: 957060-89-8)

The compound (3-((2-Morpholinoethyl)carbamoyl)phenyl)-boronic acid hydrochloride (CAS: 957060-89-8) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This boronic acid derivative is particularly notable for its role as a key intermediate in the synthesis of proteasome inhibitors and other therapeutic agents. Recent studies have explored its biochemical properties, synthetic pathways, and pharmacological activities, shedding light on its versatility in drug design.

One of the most promising applications of this compound lies in its ability to act as a proteasome inhibitor. The proteasome is a critical component of the ubiquitin-proteasome system, which regulates protein degradation in cells. Dysregulation of this system is implicated in various diseases, including cancer and neurodegenerative disorders. Researchers have demonstrated that (3-((2-Morpholinoethyl)carbamoyl)phenyl)-boronic acid hydrochloride can effectively inhibit proteasome activity, making it a valuable candidate for anticancer therapies. Recent in vitro and in vivo studies have shown that this compound exhibits potent inhibitory effects on tumor cell proliferation, particularly in multiple myeloma and solid tumors.

In addition to its anticancer properties, this compound has also been investigated for its potential in treating inflammatory and autoimmune diseases. The boronic acid moiety is known to interact with serine proteases and other enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's ability to modulate NF-κB signaling, a key pathway in inflammation and immune response. These findings suggest that (3-((2-Morpholinoethyl)carbamoyl)phenyl)-boronic acid hydrochloride could be repurposed for the development of novel anti-inflammatory drugs.

The synthetic accessibility of this compound has also been a focus of recent research. Advances in boronic acid chemistry have enabled more efficient and scalable synthesis routes, reducing production costs and improving yield. A 2022 study in Organic Process Research & Development detailed a novel one-pot synthesis method that significantly enhances the purity and yield of the final product. Such innovations are critical for facilitating its use in large-scale pharmaceutical production.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of (3-((2-Morpholinoethyl)carbamoyl)phenyl)-boronic acid hydrochloride. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed in future studies. However, the compound's unique chemical structure and multifunctional capabilities position it as a compelling subject for ongoing research in the field of chemical biology and drug discovery.

In conclusion, (3-((2-Morpholinoethyl)carbamoyl)phenyl)-boronic acid hydrochloride (CAS: 957060-89-8) represents a versatile and promising scaffold for the development of new therapeutic agents. Its applications in oncology, inflammation, and beyond underscore its potential to address unmet medical needs. Continued research and innovation in this area are expected to yield significant advancements in the coming years.